molecular formula C15H21NO4S B8444655 1-(4-Methoxy-2,6-dimethylphenylsulfonyl)piperidine-2-carbaldehyde

1-(4-Methoxy-2,6-dimethylphenylsulfonyl)piperidine-2-carbaldehyde

Cat. No.: B8444655
M. Wt: 311.4 g/mol
InChI Key: URCHYGMVZRJZBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Methoxy-2,6-dimethylphenylsulfonyl)piperidine-2-carbaldehyde is a useful research compound. Its molecular formula is C15H21NO4S and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H21NO4S

Molecular Weight

311.4 g/mol

IUPAC Name

1-(4-methoxy-2,6-dimethylphenyl)sulfonylpiperidine-2-carbaldehyde

InChI

InChI=1S/C15H21NO4S/c1-11-8-14(20-3)9-12(2)15(11)21(18,19)16-7-5-4-6-13(16)10-17/h8-10,13H,4-7H2,1-3H3

InChI Key

URCHYGMVZRJZBC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1S(=O)(=O)N2CCCCC2C=O)C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

DMSO (12.76 mmol, 4 eq.) was dissolved in methylene chloride (10 ml), oxalyl chloride (6.38 mmol, 2 eq) was added under nitrogen at −78° C. and the mixture was then stirred at this temperature for 30 min. (1-(4-Methoxy-2,6-dimethylphenylsulfonyl)piperidin-2-yl)methanol (3.1 mmol, 1 eq) was dissolved in methylene chloride (10 ml), the solution was added dropwise to the reaction solution at −78° C. and this was then stirred for 30 min. Triethylamine (12.76 mmol, 5 eq) was added and the reaction solution was warmed to room temperature and stirred for 1 h. Water (20 ml) was added to the reaction mixture and the mixture was extracted with methylene chloride (3×60 ml). The organic phase was dried over sodium sulfate and filtered and the filtrate was concentrated to dryness under reduced pressure. The crude product was employed in the next stage without further purification. Yield: 90%
Name
Quantity
12.76 mmol
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
6.38 mmol
Type
reactant
Reaction Step Two
Quantity
3.1 mmol
Type
reactant
Reaction Step Three
Quantity
12.76 mmol
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Name
Quantity
20 mL
Type
solvent
Reaction Step Six

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